Cas no 56893-90-4 (1,1-Ethanediol, 1-methoxy-)

1,1-Ethanediol, 1-methoxy- structure
1,1-Ethanediol, 1-methoxy- structure
Product Name:1,1-Ethanediol, 1-methoxy-
CAS No:56893-90-4
MF:C3H8O3
MW:92.0938215255737
CID:347539
PubChem ID:13755109
Update Time:2025-04-19

1,1-Ethanediol, 1-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,1-Ethanediol, 1-methoxy-
    • 1-methoxyethane-1,1-diol
    • 56893-90-4
    • methoxy ethanediol
    • DTXSID20548474
    • PNXOCHURRQWXLY-UHFFFAOYSA-N
    • orthoacetic acid methyl ester
    • Inchi: 1S/C3H8O3/c1-3(4,5)6-2/h4-5H,1-2H3
    • InChI Key: PNXOCHURRQWXLY-UHFFFAOYSA-N
    • SMILES: O(C)C(C)(O)O

Computed Properties

  • Exact Mass: 92.04734
  • Monoisotopic Mass: 92.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 41.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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